N,1,3-trimethyl-2,4-dioxo-N-(propan-2-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N,1,3-trimethyl-2,4-dioxo-N-propan-2-ylthieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H17N3O3S/c1-7(2)14(3)11(18)9-6-8-10(17)15(4)13(19)16(5)12(8)20-9/h6-7H,1-5H3
• InChI Key: APCPEJUWAUTJNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)C(=O)C1=CC2=C(S1)N(C(=O)N(C2=O)C)C
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol

Description

N,1,3-trimethyl-2,4-dioxo-N-(propan-2-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C13H17N3O3S and its molecular weight is 295.36. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Studies and Synthesis Techniques

The compound falls within a broader category of thieno[2,3-d]pyrimidines, which have been a subject of extensive synthetic and functionalization studies due to their potential applications in pharmaceuticals and materials science. For instance, Clark and Hitiris (1984) explored the conversion of 5-aminothieno[2,3-d]pyrimidine-6-carboxamides into thieno[2,3-d:4,5-d′]dipyrimidines using various reagents, demonstrating a foundational approach to modifying the thieno[2,3-d]pyrimidine scaffold for diverse applications (Clark & Hitiris, 1984). Similarly, El-Meligie et al. (2020) presented new synthetic pathways to thieno[3,2-d]pyrimidine derivatives, showcasing the versatility of thieno[2,3-d]pyrimidines in chemical synthesis and their potential utility in developing new compounds with varied biological activities (El-Meligie et al., 2020).

Antimicrobial and Anti-inflammatory Properties

Research has also focused on the antimicrobial and anti-inflammatory properties of thieno[2,3-d]pyrimidine derivatives. Kolisnyk et al. (2015) synthesized novel derivatives and found them to exhibit significant antimicrobial activity against various strains, highlighting the therapeutic potential of these compounds (Kolisnyk et al., 2015). Additionally, Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, further demonstrating the wide-ranging bioactivity of thieno[2,3-d]pyrimidine derivatives (Abu‐Hashem et al., 2020).

Novel Synthetic Approaches and Biological Studies

Recent studies have introduced novel synthetic approaches to access highly substituted 5-carboxamide-6-aryl scaffolds of the thieno[2,3-d]pyrimidinedione core, which is a component in several pharmaceutically active compounds. O'Rourke et al. (2018) described a new methodology for the preparation of these analogues, underscoring the significance of the core structure in pharmaceutical development (O'Rourke et al., 2018).